Cas no 2121172-92-5 (Ethyl 5-(aminomethyl)-4-methyl-1,3-oxazole-2-carboxylate)

• Product Name: Ethyl 5-(aminomethyl)-4-methyl-1,3-oxazole-2-carboxylate
• CAS No: 2121172-92-5
• MF: C₈H₁₂N₂O₃
• MW: 184.192481994629
• CID: 5858277
• PubChem ID: 137940891
• Update Time: 2025-07-18

Ethyl 5-(aminomethyl)-4-methyl-1,3-oxazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6511925
• Ethyl 5-(aminomethyl)-4-methyl-1,3-oxazole-2-carboxylate
• 2121172-92-5

• Inchi： 1S/C8H12N2O3/c1-3-12-8(11)7-10-5(2)6(4-9)13-7/h3-4,9H2,1-2H3
• InChI Key： IZCXCGANNPAMBN-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)=NC(C)=C1CN

Computed Properties

• Exact Mass: 184.08479225g/mol
• Monoisotopic Mass: 184.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 78.4Ų

Additional information on Ethyl 5-(aminomethyl)-4-methyl-1,3-oxazole-2-carboxylate

Ethyl 5-(aminomethyl)-4-methyl-1,3-oxazole-2-carboxylate (CAS No. 2121172-92-5): A Comprehensive Overview

Ethyl 5-(aminomethyl)-4-methyl-1,3-oxazole-2-carboxylate, identified by its CAS number 2121172-92-5, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to the oxazole class, which is known for its diverse biological activities and applications in drug development. The molecular structure of Ethyl 5-(aminomethyl)-4-methyl-1,3-oxazole-2-carboxylate features a unique arrangement of functional groups, making it a valuable intermediate in synthetic chemistry and a potential candidate for various therapeutic applications.

The oxazole ring in Ethyl 5-(aminomethyl)-4-methyl-1,3-oxazole-2-carboxylate is a key structural feature that contributes to its reactivity and biological properties. Oxazoles are heterocyclic compounds that have been extensively studied due to their role in medicinal chemistry. The presence of both amino and carboxylate groups in the molecule enhances its versatility, allowing for further functionalization and derivatization. These modifications can lead to the development of novel compounds with enhanced pharmacological properties.

Recent research has highlighted the importance of oxazole derivatives in the development of antimicrobial and anti-inflammatory agents. Studies have demonstrated that compounds containing the oxazole moiety can exhibit significant activity against various pathogens. The< strong>Ethyl 5-(aminomethyl)-4-methyl-1,3-oxazole-2-carboxylate structure provides a scaffold that can be modified to target specific biological pathways. For instance, modifications at the 5-position can introduce additional pharmacophores that enhance binding affinity to biological targets.

In addition to its antimicrobial properties, Ethyl 5-(aminomethyl)-4-methyl-1,3-oxazole-2-carboxylate has shown promise in the field of anticancer research. The oxazole ring is known to interact with DNA and other cellular components, making it a potential candidate for chemotherapeutic applications. Preliminary studies have indicated that derivatives of this compound can induce apoptosis in cancer cells while minimizing toxicity to healthy cells. This makes it an attractive candidate for further development into a novel anticancer drug.

The synthesis of Ethyl 5-(aminomethyl)-4-methyl-1,3-oxazole-2-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the oxazole ring, followed by functionalization at the 5-position and subsequent esterification. Advanced synthetic techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions are often employed to achieve the desired product with minimal side reactions.

The pharmacokinetic properties of Ethyl 5-(aminomethyl)-4-methyl-1,3-oxazole-2-carboxylate are also an area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted is crucial for optimizing its therapeutic potential. In vitro studies have provided valuable insights into its metabolic pathways, which can guide the design of more effective derivatives. Additionally, computational modeling techniques are being used to predict how the compound will behave in vivo, further accelerating the drug discovery process.

The safety profile of Ethyl 5-(aminomethyl)-4-methyl-1,3-oxazole-2-carboxylate is another critical aspect that has been extensively evaluated. Preclinical studies have assessed its toxicity and potential side effects across various animal models. These studies have shown that the compound is generally well-tolerated at therapeutic doses but may exhibit some degree of hepatotoxicity at higher concentrations. This information is essential for determining safe dosage ranges and identifying potential risks associated with its use.

The future prospects for Ethyl 5-(aminomethyl)-4-methyl-1,3-oxazole-2-carboxylate are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel derivatives with improved efficacy and reduced side effects. Advances in synthetic chemistry and drug delivery systems may also enhance the clinical utility of this compound.

In conclusion, Ethyl 5-(aminomethyl)-4-methyl-1,3-oxazole-2-carboxylate (CAS No. 2121172-92-5) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing novel bioactive molecules. Ongoing studies continue to uncover new therapeutic applications for this compound, particularly in antimicrobial and anticancer treatments. As research progresses, it is likely that Ethyl 5-(aminomethyl)-4-methyl-1,3-oxazole-2-carboxylate will play an increasingly important role in the development of next-generation pharmaceuticals.